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Compound of Interest

Compound Name: C.I. Vat violet 1

Cat. No.: B1669113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape of dye chemistry, the establishment of robust and reliable reference

standards is paramount for ensuring the accuracy, reproducibility, and comparability of

experimental data. This guide provides a comprehensive comparison of C.I. Vat Violet 1
against established certified reference materials, outlining the necessary steps and data

required for a compound to be considered a reference standard. This document will serve as a

valuable resource for researchers utilizing dyes in their work, particularly in fields requiring high

levels of precision and quality control.

Executive Summary
C.I. Vat Violet 1, an anthraquinone-based vat dye, is a subject of interest in various research

applications due to its distinct chemical structure and properties. However, a thorough review of

available data indicates that C.I. Vat Violet 1 is not currently recognized as a certified reference

standard. This guide will compare the characteristics of C.I. Vat Violet 1 with those of certified

reference materials (CRMs), such as NIST SRM 2037 (Solvent Red 24 Dye) and analytical

standards for anthraquinone, to highlight the rigorous process of establishing a reference

standard.
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The following tables summarize the key differences in the type and quality of data available for

C.I. Vat Violet 1 compared to a certified reference material.

Table 1: General Properties and Availability

Property C.I. Vat Violet 1

Certified Reference
Material (e.g., NIST SRM
2037, Anthraquinone
Standard)

Chemical Name Dichloro-isoviolanthrone

Varies (e.g., 1-[[2,5-dimethyl-4-

[(2-

methylphenyl)azo]phenyl]azo]-

2-naphthalenol for Solvent Red

24)

CAS Number 1324-55-6
Varies (e.g., 85-83-6 for

Solvent Red 24)

Molecular Formula C₃₄H₁₄Cl₂O₂[1][2] Varies

Molecular Weight 525.38 g/mol [1][2] Varies

Availability
Research chemical

suppliers[3]

National Metrology Institutes

(e.g., NIST), certified reference

material producers (e.g., LGC

Standards, HPC Standards)[4]

[5][6]

Certification

None available; often sold with

a disclaimer that the buyer

assumes responsibility for

confirming identity and purity.

[3]

Certified by an authoritative

body (e.g., NIST, ISO 17034

accredited producer) with a

detailed Certificate of Analysis.

[4][6]

Table 2: Quantitative Analytical Data Comparison
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Analytical Parameter C.I. Vat Violet 1
Certified Reference
Material (Illustrative
Example: NIST SRM 2037)

Certified Purity (Mass Fraction)
Not available. Purity is not

certified by suppliers.[3]

Certified value with a stated

uncertainty (e.g., 98.0% with a

95% uncertainty interval of

92.3% to 100%).[4]

UV-Visible Spectral Data

Absorption maximum reported

in the range of 520–580 nm.[7]

No certified molar absorptivity

data available.

Certified second-derivative-

based molecular absorption

coefficients with uncertainty at

specific wavelengths (e.g., in

p-xylene: 33 ± 2 L mol⁻¹cm⁻¹

between 534 nm and 557 nm).

[4]

Chromatographic Purity (e.g.,

HPLC)

HPLC methods are applicable

for analysis, but no certified

purity data is provided with the

product.[7]

Purity determined by one or

more chromatographic

methods, with data and

methodology detailed in the

certificate of analysis.

FTIR Spectral Data

FTIR can be used for

identification, but no certified

reference spectrum is

provided.

A reference spectrum may be

provided or referenced in the

documentation.

Traceability
Not traceable to a national or

international standard.

Traceable to the International

System of Units (SI) through a

national metrology institute.[4]

Experimental Protocols for Characterization
To establish C.I. Vat Violet 1 as a reference standard, a comprehensive set of characterization

experiments must be performed. The following are detailed methodologies for key experiments.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/s468452
https://tsapps.nist.gov/srmext/certificates/archives/2037.pdf
https://www.benchchem.com/product/b1669113
https://tsapps.nist.gov/srmext/certificates/archives/2037.pdf
https://www.benchchem.com/product/b1669113
https://tsapps.nist.gov/srmext/certificates/archives/2037.pdf
https://www.benchchem.com/product/b1669113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of C.I. Vat Violet 1 and to identify and quantify any

impurities.

Instrumentation: A high-performance liquid chromatograph equipped with a diode array

detector (DAD) or a UV-Vis detector.

Column: A reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water. The specific gradient program should be

optimized to achieve good separation of the main peak from any impurity peaks.

Flow Rate: 1.0 mL/min.

Detection Wavelength: The UV-Vis spectrum of C.I. Vat Violet 1 should be recorded, and the

wavelength of maximum absorbance (in the range of 520-580 nm) should be used for

quantification.[7]

Sample Preparation: A stock solution of C.I. Vat Violet 1 is prepared in a suitable solvent

(e.g., N,N-dimethylformamide or a mixture of solvents) and then diluted to a known

concentration for injection.

Quantification: The purity is determined by calculating the area percentage of the main peak

relative to the total area of all peaks in the chromatogram. For higher accuracy, a mass

balance approach using a certified reference standard of a related compound can be

employed.

Structural Confirmation by Fourier-Transform Infrared
(FTIR) Spectroscopy

Objective: To confirm the chemical identity of C.I. Vat Violet 1 by identifying its characteristic

functional groups.

Instrumentation: A Fourier-transform infrared spectrometer.
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Sample Preparation: The solid sample can be analyzed as a KBr pellet or by using an

attenuated total reflectance (ATR) accessory.

Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Interpretation: The obtained spectrum should be compared with a reference spectrum or

interpreted based on the known chemical structure of dichloro-isoviolanthrone to confirm the

presence of key functional groups such as C=O (carbonyl), C=C (aromatic), and C-Cl bonds.

Quantitative Analysis by UV-Visible Spectroscopy
Objective: To determine the molar absorptivity of C.I. Vat Violet 1.

Instrumentation: A calibrated UV-Visible spectrophotometer.

Sample Preparation: A series of solutions of C.I. Vat Violet 1 of known concentrations are

prepared in a suitable solvent (e.g., a non-polar organic solvent in which it is soluble).

Data Acquisition: The absorbance of each solution is measured at the wavelength of

maximum absorbance (λmax).

Analysis: A calibration curve of absorbance versus concentration is plotted. According to the

Beer-Lambert law, the molar absorptivity (ε) can be calculated from the slope of the linear

regression of this curve.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for establishing a reference standard and

a conceptual signaling pathway for dye analysis.
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Workflow for Establishing a Reference Standard

Candidate Material Selection

Characterization and Purity Assessment

Property Certification

Certification and Documentation

Synthesis and Purification of C.I. Vat Violet 1

Structural Elucidation (NMR, MS, FTIR)Purity Determination (HPLC, GC, Titration)

Quantitative Analysis (UV-Vis, qNMR)Impurity Profiling

Determination of Physical Properties

Homogeneity and Stability Studies

Uncertainty Assessment

Issuance of Certificate of Analysis

Dissemination as a Certified Reference Material

Click to download full resolution via product page

Caption: Workflow for establishing a chemical compound as a certified reference standard.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1669113?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Pathway for Dye Analysis using a Reference Standard

Sample Preparation Analytical Measurement

Data Analysis and Comparison Results

Unknown Dye Sample Chromatographic Separation (HPLC)

Spectroscopic Analysis (UV-Vis, FTIR)Reference Standard (e.g., C.I. Vat Violet 1 CRM)

Comparison of Retention Times and Spectra Quantification using Reference Standard Calibration Identification and Purity of Unknown Dye

Click to download full resolution via product page

Caption: Conceptual workflow for the analysis of an unknown dye sample using a reference

standard.

Conclusion
While C.I. Vat Violet 1 is a valuable compound for various research and industrial applications,

it currently lacks the rigorous characterization, certification, and documentation required to be

considered a reference standard. The establishment of C.I. Vat Violet 1 as a reference material

would necessitate a comprehensive analytical program, including certified purity assessment,

determination of key physical and chemical properties with associated uncertainties, and long-

term stability studies, all performed under a robust quality management system. For

applications demanding the highest level of accuracy and traceability, researchers are advised

to use certified reference materials from accredited sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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